Cas no 61705-42-8 (2-Naphthalenepropanoic acid, 4-nitrophenyl ester)

• Product Name: 2-Naphthalenepropanoic acid, 4-nitrophenyl ester
• CAS No: 61705-42-8
• MF: C₁₉H₁₅NO₄
• MW: 321.326705217361
• CID: 1633256
• PubChem ID: 71393151
• Update Time: 2025-04-21

2-Naphthalenepropanoic acid, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenepropanoic acid, 4-nitrophenyl ester
• (4-nitrophenyl) 3-naphthalen-2-ylpropanoate
• p-nitrophenyl-3-(2-naphthyl)-propionate
• DTXSID30814930
• 4-Nitrophenyl 3-(naphthalen-2-yl)propanoate
• 61705-42-8

• Inchi： 1S/C19H15NO4/c21-19(24-18-10-8-17(9-11-18)20(22)23)12-6-14-5-7-15-3-1-2-4-16(15)13-14/h1-5,7-11,13H,6,12H2
• InChI Key： FZSOBCKWIHDFSG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C(CCC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 321.10000
• Monoisotopic Mass: 321.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 4.80940